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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)benzamide

Cat. No.: B1287420 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2-Aminoethoxy)benzamide could not be

located. The following disposal procedures are based on best practices for laboratory chemical

waste management and safety information for structurally similar compounds. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance and to ensure compliance with all local, state, and federal regulations.

The proper disposal of laboratory chemicals is a critical aspect of ensuring the safety of

personnel and protecting the environment. For 2-(2-Aminoethoxy)benzamide, a cautious

approach should be adopted, treating it as a hazardous chemical waste. This guide provides

essential information and a procedural workflow for its safe handling and disposal.

Hazard Profile of Structurally Similar Compounds
To best assess the potential hazards of 2-(2-Aminoethoxy)benzamide, data from analogous

compounds are summarized below. This information underscores the importance of handling

this chemical with care.
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Compound CAS Number Primary Hazards
Disposal
Recommendations

Benzamide 55-21-0

Harmful if swallowed,

Suspected of causing

genetic defects.[1][2]

Dispose of

contents/container to

an approved waste

disposal plant.[2]

2-Aminobenzamide 88-68-6 Causes eye burns.[3]

Dispose of

contents/container to

an approved waste

disposal plant.[3]

p-Aminobenzamide 2835-68-9

Harmful by inhalation

and if swallowed,

Irritating to eyes and

skin.[4]

Contact a licensed

professional waste

disposal service.[4]

2-

Aminothiobenzamide
2454-39-9

Causes skin irritation,

Causes serious eye

irritation, May cause

respiratory irritation.[5]

Dispose of

contents/container to

an approved waste

disposal plant.[5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 2-(2-
Aminoethoxy)benzamide from the laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE.

Required PPE:

Safety goggles or face shield.

Chemical-resistant gloves (e.g., nitrile).

Laboratory coat.
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2. Waste Identification and Segregation:

Treat all 2-(2-Aminoethoxy)benzamide waste, including unused product, contaminated

materials (e.g., weigh boats, pipette tips), and spill cleanup debris, as hazardous chemical

waste.[6]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.[7][8]

3. Waste Collection and Containerization:

Collect solid waste in a clearly labeled, sealable, and chemically compatible container.[9]

If the waste is in a solution, collect it in a labeled, leak-proof container. Avoid mixing with

incompatible solvents.

The container must be labeled with "Hazardous Waste" and the full chemical name: "2-(2-
Aminoethoxy)benzamide".[9]

4. Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.[9]

The storage area should be secure, well-ventilated, and away from general laboratory traffic.

Ensure the container is kept closed except when adding waste.[6][9]

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of the chemical down the drain or in the regular trash.[4]

Follow all institutional procedures for waste manifest and pickup.

6. Spill Management:

In the event of a spill, avoid creating dust.[4]
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For small spills, carefully sweep the solid material into a designated waste container.[5]

Clean the spill area with an appropriate solvent (consult your lab's standard operating

procedures) and collect the cleaning materials as hazardous waste.

For large spills, evacuate the area and contact your institution's emergency response team.

7. Empty Container Disposal:

An empty container that held 2-(2-Aminoethoxy)benzamide may still be considered

hazardous.[8]

Triple rinse the container with a suitable solvent.[6]

Collect the rinsate as hazardous waste.[6][8]

After thorough cleaning and removal or defacing of the original label, the container may be

disposed of as non-hazardous waste, in accordance with institutional policy.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-(2-Aminoethoxy)benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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